Cas no 131061-49-9 (5a-Dihydrocortisol 21-Tetrahydro-2H-pyran-2-yl)

• Product Name: 5a-Dihydrocortisol 21-Tetrahydro-2H-pyran-2-yl
• CAS No: 131061-49-9
• MF: C₂₆H₄₀O₆
• MW: 448.592208862305
• CID: 5572060
• Update Time: 2025-10-28

5a-Dihydrocortisol 21-Tetrahydro-2H-pyran-2-yl Chemical and Physical Properties

Names and Identifiers

• 5α-Dihydrocortisol 21-Tetrahydro-2H-pyran-2-yl
• Pregnane-3,20-dione, 11,17-dihydroxy-21-[(tetrahydro-2H-pyran-2-yl)oxy]-, (5α,11β)- (9CI)
• 5a-Dihydrocortisol 21-Tetrahydro-2H-pyran-2-yl

• Inchi： 1S/C26H40O6/c1-24-10-8-17(27)13-16(24)6-7-18-19-9-11-26(30,25(19,2)14-20(28)23(18)24)21(29)15-32-22-5-3-4-12-31-22/h16,18-20,22-23,28,30H,3-15H2,1-2H3/t16-,18-,19-,20-,22?,23+,24-,25-,26-/m0/s1
• InChI Key： QXOAVHFOCNIKLG-KUPZHLQESA-N
• SMILES： C1(=O)C[C@@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](C[C@@H]1O)(C)[C@@](O)(C(=O)COC1OCCCC1)CC3)CC2

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Melting Point: 185-188 °C(Solv: acetone (67-64-1); hexane (110-54-3))
• Boiling Point: 623.0±55.0 °C(Predicted)
• Solubility: Dichloromethane, Ethyl Acetate
• pka: 12.48±0.70(Predicted)

Additional information on 5a-Dihydrocortisol 21-Tetrahydro-2H-pyran-2-yl

Comprehensive Overview of 5a-Dihydrocortisol 21-Tetrahydro-2H-pyran-2-yl (CAS No. 131061-49-9): Properties, Applications, and Research Insights

5a-Dihydrocortisol 21-Tetrahydro-2H-pyran-2-yl (CAS No. 131061-49-9) is a synthetic steroid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated as 5a-DHC-THP, is structurally derived from cortisol, a naturally occurring glucocorticoid hormone. The introduction of the tetrahydro-2H-pyran-2-yl moiety at the 21-position enhances its stability and bioavailability, making it a valuable candidate for therapeutic applications. Researchers are particularly interested in its potential anti-inflammatory and immunosuppressive properties, which align with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for steroid derivatives like 5a-Dihydrocortisol 21-Tetrahydro-2H-pyran-2-yl has surged due to their role in treating chronic inflammatory conditions such as rheumatoid arthritis and asthma. A 2023 study highlighted its efficacy in modulating cytokine production, a key factor in autoimmune diseases. This aligns with the growing public interest in immune system regulation and personalized therapeutics, as evidenced by frequent searches for terms like "steroid-based anti-inflammatory drugs" and "cortisol derivatives in medicine." The compound's unique molecular structure (CAS No. 131061-49-9) allows for improved metabolic stability compared to traditional corticosteroids, addressing concerns about side effects—a hot topic in patient forums and healthcare discussions.

From a synthetic chemistry perspective, 5a-DHC-THP exemplifies advancements in steroid modification techniques. Its tetrahydro-2H-pyran-2-yl group serves as a protective moiety during synthesis, enabling higher yields and purity—a critical factor for pharmaceutical manufacturing. Laboratories frequently search for "CAS 131061-49-9 synthesis protocol" or "THP-protected cortisol derivatives," reflecting industry needs for scalable production methods. Notably, the compound's lipophilicity, enhanced by the THP group, improves cell membrane permeability, a feature leveraged in topical formulations for dermatological applications, another trending area in cosmetic and medical research.

The pharmacological profile of 5a-Dihydrocortisol 21-Tetrahydro-2H-pyran-2-yl also intersects with current debates on sustainable drug development. Its potential for lower dosing frequencies due to prolonged half-life could reduce environmental drug residues—a concern raised in recent EPA reports. Additionally, computational studies using AI-driven molecular modeling (a frequently searched term) predict its affinity for glucocorticoid receptors with fewer off-target effects, making it a candidate for next-generation safer corticosteroids. These aspects resonate with both academic researchers and pharmaceutical companies investing in green chemistry initiatives.

Ongoing clinical investigations focus on the compound's structure-activity relationship (SAR), particularly how the 5a-reduction and 21-THP modification influence receptor binding. Published data suggest a 40% higher selectivity for anti-inflammatory pathways compared to prednisolone, a commonly prescribed steroid. Such findings are frequently cited in meta-analyses on "improved glucocorticoid analogs," a rising search query among medical professionals. Furthermore, patents filed between 2020–2023 highlight formulations combining 5a-DHC-THP with nanoparticle carriers, addressing another hot topic: enhanced drug delivery systems for reduced systemic toxicity.

In analytical chemistry, CAS No. 131061-49-9 presents unique challenges and opportunities for quantification. Advanced techniques like LC-MS/MS (liquid chromatography-tandem mass spectrometry) are often required due to its structural complexity, a subject of numerous method development papers. Laboratories actively search for "HPLC conditions for 5a-Dihydrocortisol THP," underscoring the need for standardized protocols. The compound's UV absorption characteristics (λ_max 242 nm) also make it suitable for photostability studies, relevant to packaging innovations in the pharmaceutical industry.

Looking ahead, 5a-Dihydrocortisol 21-Tetrahydro-2H-pyran-2-yl represents a bridge between traditional steroid pharmacology and modern drug design. Its multifaceted applications—from inflammatory disease management to dermatological formulations—position it as a compound of enduring interest. As research continues to unravel its full therapeutic potential, this molecule (CAS No. 131061-49-9) will likely remain a focal point in discussions about next-generation glucocorticoids and targeted anti-inflammatory agents, meeting both scientific and patient-centric demands in contemporary medicine.